Cas no 51503-06-1 (Benzene, 1-(chloromethyl)-3-(1,1-dimethylethoxy)-)

• Product Name: Benzene, 1-(chloromethyl)-3-(1,1-dimethylethoxy)-
• CAS No: 51503-06-1
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 362152
• PubChem ID: 572366
• Update Time: 2025-04-19

Benzene, 1-(chloromethyl)-3-(1,1-dimethylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethyl)-3-(1,1-dimethylethoxy)-
• 1-(chloromethyl)-3-[(2-methylpropan-2-yl)oxy]benzene
• DTXSID70341336
• 1-Chloromethyl-3-(1,1-dimethylethoxy)benzene
• 1-tert-Butoxy-3-(chloromethyl)benzene #
• 51503-06-1
• SCHEMBL3364653
• YAQRKOUJVDPCMZ-UHFFFAOYSA-N

• Inchi： 1S/C11H15ClO/c1-11(2,3)13-10-6-4-5-9(7-10)8-12/h4-7H,8H2,1-3H3
• InChI Key： YAQRKOUJVDPCMZ-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(=C1)OC(C)(C)C

Computed Properties

• Exact Mass: 198.08125
• Monoisotopic Mass: 198.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23